Cas no 1706457-58-0 (1,6-dimethyl-4-(piperidin-4-yloxy)-1,2-dihydropyridin-2-one)

• Product Name: 1,6-dimethyl-4-(piperidin-4-yloxy)-1,2-dihydropyridin-2-one
• CAS No: 1706457-58-0
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD27937813
• CID: 5191218
• PubChem ID: 72716701
• Update Time: 2025-10-29

1,6-dimethyl-4-(piperidin-4-yloxy)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 1,6-dimethyl-4-(4-piperidinyloxy)-
• 1,6-dimethyl-4-(piperidin-4-yloxy)-1,2-dihydropyridin-2-one

• MDL： MFCD27937813
• Inchi： 1S/C12H18N2O2/c1-9-7-11(8-12(15)14(9)2)16-10-3-5-13-6-4-10/h7-8,10,13H,3-6H2,1-2H3
• InChI Key： SCJSVNMWOUBNJJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=CC(OC2CCNCC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 1,6-dimethyl-4-(piperidin-4-yloxy)-1,2-dihydropyridin-2-one

Introduction to 1,6-dimethyl-4-(piperidin-4-yloxy)-1,2-dihydropyridin-2-one (CAS No. 1706457-58-0)

1,6-dimethyl-4-(piperidin-4-yloxy)-1,2-dihydropyridin-2-one is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of novel therapeutic agents. With the CAS number 1706457-58-0, this molecule has garnered attention due to its unique structural features and potential biological activities. The compound belongs to the dihydropyridine class, which is well-known for its role in various pharmacological applications, including cardiovascular and neurological treatments.

The structural framework of 1,6-dimethyl-4-(piperidin-4-yloxy)-1,2-dihydropyridin-2-one incorporates a piperidine moiety linked to a dihydropyridine core. This combination of functional groups suggests potential interactions with biological targets such as enzymes and receptors. The presence of the piperidin-4-yloxy substituent enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and interactions of this compound with various biological targets. Studies indicate that the 1,6-dimethyl-4-(piperidin-4-yloxy)-1,2-dihydropyridin-2-one scaffold may exhibit inhibitory effects on certain kinases and other enzymes involved in inflammatory pathways. This potential makes it a valuable candidate for further exploration in the treatment of chronic inflammatory diseases.

In addition to its pharmacological potential, the synthesis of 1,6-dimethyl-4-(piperidin-4-yloxy)-1,2-dihydropyridin-2-one has been optimized through various synthetic routes. Researchers have employed multi-step organic synthesis techniques to achieve high yields and purity levels. The development of efficient synthetic methodologies is crucial for scaling up production and conducting comprehensive pharmacological evaluations.

Current research in the field of medicinal chemistry highlights the importance of structurally diverse compounds in drug discovery. The 1,6-dimethyl-4-(piperidin-4-yloxy)-1,2-dihydropyridin-2-one molecule exemplifies how modifications at key positions can lead to novel pharmacological profiles. By exploring different analogs and derivatives, scientists aim to identify compounds with enhanced efficacy and reduced side effects.

The dihydropyridine core is particularly interesting due to its ability to modulate calcium channels, which is relevant for treating conditions such as hypertension and angina. The addition of the methyl groups at the 1 and 6 positions further fine-tunes the electronic properties of the molecule, potentially influencing its binding interactions. These structural features make 1,6-dimethyl-4-(piperidin-4-yloxy)-1,2-dihydropyridin-2-one a versatile scaffold for developing new therapeutic agents.

Furthermore, the piperidin-4-yloxy group introduces a polar moiety that can enhance binding affinity through hydrogen bonding interactions. This feature is particularly important for designing molecules that interact with protein targets in biological systems. The combination of hydrophobic and hydrophilic regions within the molecule allows for optimal solubility and membrane permeability, crucial factors for oral bioavailability.

Recent preclinical studies have demonstrated promising results with derivatives of dihydropyridine-based compounds in models of inflammation and pain management. While further research is needed to fully elucidate the mechanisms of action of 1,6-dimethyl-4-(piperidin-4-yloxy)-1,2-dihydropyridin-2-one, these findings suggest potential applications in treating conditions associated with excessive inflammatory responses.

The compound's stability under various conditions has also been assessed through spectroscopic and chromatographic analyses. These studies confirm its structural integrity and suitability for further pharmacological testing. The synthesis and characterization of 1,6-dimethyl-4-(piperidin-4-yloxy)-1,2-dihydropyridin-2-one represent significant progress in the development of new therapeutic agents.

In conclusion,1,6-dimethyl-4-(piperidin-4-yloxy)-1,2-dihydropyridin-2-one (CAS No. 1706457-58-0) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery. As research continues to uncover new biological targets and mechanisms, compounds like this one will play a crucial role in developing innovative treatments for various diseases.